Cas no 1486675-97-1 (3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 1486675-97-1
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 6368699
• PubChem ID: 66024503
• Update Time: 2025-06-08

3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol
• AKOS015366851
• 1486675-97-1
• EN300-1911232

• Inchi： 1S/C11H14BrFO/c1-11(2,7-14)6-8-5-9(13)3-4-10(8)12/h3-5,14H,6-7H2,1-2H3
• InChI Key： DNUDNDRMUBYAHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(C)(C)CO)F

Computed Properties

• Exact Mass: 260.02121g/mol
• Monoisotopic Mass: 260.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol

Comprehensive Analysis of 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1486675-97-1)

The compound 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1486675-97-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromo-fluorophenyl moiety and a dimethylpropanol backbone, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for CAS 1486675-97-1 applications, synthesis methods, and safety data, reflecting its growing relevance in modern science.

One of the key reasons for the interest in 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol lies in its potential role in drug discovery. The presence of both bromine and fluorine atoms enhances its reactivity, making it a valuable building block for small-molecule therapeutics. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such intermediates. Users often inquire about 1486675-97-1 solubility, stability, and commercial availability, underscoring its practical utility.

From a synthetic perspective, the preparation of CAS 1486675-97-1 involves multi-step organic reactions, often starting from 2-bromo-5-fluorobenzaldehyde. Optimizing the yield and purity of this compound is a common challenge, as noted in forums discussing organic synthesis troubleshooting. The dimethylpropanol segment adds steric hindrance, which can influence the compound's behavior in subsequent reactions. This aspect is particularly relevant to researchers exploring sterically hindered alcohols in catalysis.

Environmental and regulatory considerations are also frequently searched topics related to 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol. While not classified as hazardous under current guidelines, proper handling protocols are essential. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, aligning with the broader industry focus on green chemistry principles. Analytical methods for quantifying this compound, such as HPLC and GC-MS, are often discussed in technical literature.

In material science applications, the fluorophenyl group in 1486675-97-1 contributes to unique electronic properties, making it a candidate for advanced polymer formulations. Searches for fluorinated aromatic compounds and specialty chemicals often lead to this molecule. Its potential in liquid crystal and semiconductor research has been explored in recent patents, though commercial applications remain under development.

The market dynamics surrounding 3-(2-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-ol reflect its niche but growing importance. Suppliers frequently update their technical data sheets to include the latest spectroscopic data (IR, NMR) and storage recommendations. Price fluctuations for this fine chemical are often tied to the availability of precursor materials, particularly brominated intermediates. Industry reports suggest steady demand from contract research organizations and academic laboratories.

Future research directions for CAS 1486675-97-1 may explore its utility in click chemistry applications or as a scaffold for metal-organic frameworks. The compound's structure-activity relationships continue to be investigated, particularly in contexts where halogen bonding plays a crucial role. As synthetic methodologies advance, particularly in flow chemistry systems, the production scalability of this compound may improve significantly.